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Compound of Interest

Compound Name: L-Lactic acid-13C3
CAS No.: 87684-87-5
Cat. No.: B11934391
Get Quote
. J

For researchers and drug development professionals, the proper management and disposal of
chemical reagents are paramount to ensuring laboratory safety and regulatory compliance.
This guide provides a comprehensive, step-by-step plan for the safe disposal of L-Lactic acid-
13C3, a stable isotope-labeled compound.

Key Consideration: Stable vs. Radioactive Isotopes

L-Lactic acid-13C3 is labeled with a stable isotope of carbon (33C), which is not radioactive.[1]
Consequently, its disposal does not require special precautions for radioactivity.[2] The disposal
procedures are fundamentally the same as those for the unlabeled parent compound, L-lactic
acid, treating it as a standard chemical waste.[2][3]

Essential Safety and Handling Information

Proper handling is the first step in a safe disposal workflow. The following table summarizes
key safety data based on the Safety Data Sheets (SDS) for L-lactic acid.

© 2026 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b11934391?utm_src=pdf-interest
https://www.benchchem.com/product/b11934391?utm_src=pdf-body
https://www.benchchem.com/product/b11934391?utm_src=pdf-body
https://www.benchchem.com/product/b11934391?utm_src=pdf-body
https://isotope.com/product/attachment/CLM-1579-0.1/SODIUM%20L-LACTATE%20%2813C3%2C%2098%25%29%20%2020%25%20W-W%20IN%20H2O%20-%20CLM-1579%20-%20V.5.4%20-%20US%20-%20English%20US.pdf
https://www.moravek.com/how-to-store-and-dispose-of-radiolabeled-compounds/
https://www.moravek.com/how-to-store-and-dispose-of-radiolabeled-compounds/
https://www.bocsci.com/blog/how-to-dispose-the-waste-from-isotope-labeling/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11934391?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

( )

s FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website
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Step-by-Step Disposal Protocol

Follow these procedural steps to ensure the safe and compliant disposal of L-Lactic acid-
13C3 and associated waste.

o Waste Characterization: The responsibility for correct waste characterization lies with the
waste generator.[8] L-Lactic acid is classified as a corrosive acidic compound that can cause
severe skin burns and eye damage.[5][6] Therefore, waste containing this substance should
be handled as hazardous chemical waste.[4][9]

o Personal Protective Equipment (PPE) Check: Before handling the waste, ensure you are
wearing the appropriate PPE, including safety goggles and chemical-resistant gloves.[4]

o Containerization:
o Select a compatible, leak-proof, and sealable container for the waste.[4][10]

o Place all waste, including any contaminated materials like absorbent pads from spills or
contaminated empty product containers, into this designated hazardous waste container.
[4][11]

o Keep the container closed except when adding waste.[12]

e Labeling:
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o Clearly label the waste container with its contents: "Hazardous Waste: L-Lactic acid-
13C3".[10]

o Include relevant hazard information (e.g., "Corrosive," "Irritant") as required by your
institution's Environmental Health and Safety (EHS) department.

o Storage:

o Store the sealed waste container in a designated and secure satellite accumulation area
within the laboratory.[12]

o Do not store with incompatible materials.[8]
» Arranging for Disposal:

o Do not attempt to dispose of the chemical waste with general laboratory trash or pour it
down the drain.[4][6][7]

o Contact a licensed professional waste disposal service or your institution's EHS
department to arrange for pickup and final disposal.[1][4][8][11] All disposal activities must
comply with local, state, and federal regulations.[1][11][13]

Disposal Workflow Diagram

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of L-Lactic acid-13C3.

( )
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To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website
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Caption: Logical workflow for the proper disposal of L-Lactic acid-13C3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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